Cas no 59463-48-8 ()

59463-48-8 structure
structure
Product Name:
CAS No:59463-48-8
MF:C7H14NO4P
MW:207.164123058319
CID:2834186
PubChem ID:71363632
Update Time:2025-04-21

Chemical and Physical Properties

Names and Identifiers

    • Inchi: 1S/C7H14NO4P/c1-3-11-13(9,12-4-2)7-10-6-5-8/h3-4,6-7H2,1-2H3
    • InChI Key: JKVVBLODOZKANX-UHFFFAOYSA-N
    • SMILES: P(COCC#N)(=O)(OCC)OCC

Computed Properties

  • Exact Mass: 207.06604493Da
  • Monoisotopic Mass: 207.06604493Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 68.6Ų
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